Cas no 1415562-45-6 (Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate)
Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-2,5-Diazaspiro[3.4]octane-5-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate
- KPPGCFFXEMOLAU-UHFFFAOYSA-N
- tert-butyl2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate
- CS-M0547
- AKOS037651489
- SCHEMBL14661271
- DTXSID501124979
- CS-16984
- DA-27018
- 2,5-Diazaspiro[3.4]octane-5-carboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester
- 1415562-45-6
- Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate
-
- MDL: MFCD18642720
- Inchi: 1S/C18H26N2O2/c1-17(2,3)22-16(21)20-11-7-10-18(20)13-19(14-18)12-15-8-5-4-6-9-15/h4-6,8-9H,7,10-14H2,1-3H3
- InChI Key: KPPGCFFXEMOLAU-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC21CN(CC1C=CC=CC=1)C2)=O
Computed Properties
- Exact Mass: 302.199428076g/mol
- Monoisotopic Mass: 302.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8
- XLogP3: 2.8
Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-M0547-1g |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 1g |
$1540.0 | 2022-04-27 | ||
| Chemenu | CM477049-100mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 95%+ | 100mg |
$711 | 2023-01-10 | |
| Chemenu | CM477049-250mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 95%+ | 250mg |
$1185 | 2023-01-10 | |
| eNovation Chemicals LLC | D961463-100mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 100mg |
$265 | 2024-06-06 | |
| eNovation Chemicals LLC | D961463-250mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 250mg |
$400 | 2024-06-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4613-1G |
tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 95% | 1g |
¥ 3,517.00 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058885-50mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 50mg |
¥1470 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058885-1g |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 1g |
¥6643 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058885-100mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 100mg |
¥2205 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058885-250mg |
tert-Butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate |
1415562-45-6 | 97% | 250mg |
¥3528 | 2023-04-15 |
Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate
Introduction to Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 1415562-45-6)
Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1415562-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates a benzyl group and a diazaspiro scaffold. The presence of these structural motifs imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate consists of a spirocyclic core formed by the fusion of an eight-membered ring containing two nitrogen atoms with a five-membered carbocyclic ring. This spiro arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the tert-butyl substituent at the 1-position enhances lipophilicity, while the benzyl group at the 2-position contributes to electronic modulation and potential interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores due to their ability to adopt multiple conformations and engage in favorable interactions with biological macromolecules. The diazaspiro[3.4]octane core in Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate has been shown to exhibit favorable properties such as reduced systemic toxicity and improved bioavailability compared to traditional heterocyclic scaffolds. These attributes make it an attractive scaffold for designing novel therapeutic agents.
In the realm of medicinal chemistry, the synthesis and functionalization of spirocyclic compounds have been extensively studied due to their versatile applications. The carboxylate group at the 5-position in Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, introducing additional functional groups such as hydroxamic acids or amides can modulate receptor binding affinity or enhance drug-like characteristics.
One of the most compelling aspects of Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate is its potential application in the development of central nervous system (CNS) therapeutics. Spirocyclic compounds have demonstrated efficacy in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The rigid spirocore helps maintain optimal pharmacophoric orientation, improving binding interactions with target proteins. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to treating neurological disorders such as depression, anxiety, and cognitive impairments.
The pharmaceutical industry has increasingly recognized the value of spirocyclic scaffolds in drug development due to their unique structural features and biological activities. The benzyl group in Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate can be further functionalized to introduce specific pharmacological effects. For example, replacing the benzyl group with other aromatic or heteroaromatic moieties can alter binding profiles and potentially enhance therapeutic efficacy.
From a synthetic chemistry perspective, Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate represents an excellent example of how structural complexity can be leveraged to achieve desirable pharmacological outcomes. The spirocyclic core provides a stable framework that can be modified without compromising overall molecular integrity. This flexibility allows chemists to explore a wide range of structural variations while maintaining key pharmacophoric elements essential for biological activity.
Recent research has also highlighted the role of spirocyclic compounds in modulating enzyme activity and inhibiting key metabolic pathways implicated in various diseases. The unique conformational flexibility of Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate enables it to interact with enzymes in a manner that traditional linear molecules cannot replicate effectively. This capability has opened new avenues for developing enzyme inhibitors with high specificity and low toxicity.
The carboxylate functionality at the 5-position serves as a critical handle for further chemical manipulation, enabling the synthesis of libraries of derivatives for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds with optimal pharmacokinetic profiles before advancing them into preclinical studies. The combination of computational modeling and experimental validation has been particularly effective in optimizing lead structures derived from spirocyclic scaffolds like Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate.
In conclusion,Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxyllate (CAS No. 1415562-45-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with strategic functional groups offers opportunities for developing novel therapeutics across multiple disease areas. As computational methods continue to advance,this compound will likely serve as a valuable scaffold for designing next-generation drugs with improved efficacy and safety profiles.
1415562-45-6 (Tert-butyl 2-benzyl-2,5-diazaspiro[3.4]octane-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)